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Compound of Interest

3-amino-2-methylquinazolin-

4(3H)-one

Cat. No.: B158153

Compound Name:

This technical guide provides a comprehensive overview of 3-amino-2-methylquinazolin-
4(3H)-one, a heterocyclic compound of significant interest in medicinal chemistry. This
document is intended for researchers, scientists, and professionals in the field of drug
development, offering detailed information on its chemical identity, synthesis, and biological
significance.

Chemical Identity

The compound, 3-amino-2-methylquinazolin-4(3H)-one, is a quinazolinone derivative. The
systematic IUPAC name for this compound is 3-amino-2-methylquinazolin-4-one[1]. The
structure is characterized by a quinazoline core with a methyl group at position 2 and an amino
group at position 3.

Chemical Structure:
e Molecular Formula: CoHsN3O[1][2]
e Molecular Weight: 175.19 g/mol [1][2]

« CAS Number: 1898-06-2[1][2]

Synthesis of 3-amino-2-methylquinazolin-4(3H)-one
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The synthesis of 3-amino-2-methylquinazolin-4(3H)-one is most commonly achieved through
a two-step process. This process involves the initial formation of a benzoxazinone intermediate,
which is subsequently converted to the desired quinazolinone.[3][4] Both conventional heating
and microwave-assisted methods have been successfully employed.[3][5][6]

Synthetic Workflow Diagram:
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Step 2: Condensation

Hydrazine Hydrate — [ 3-amino-2-methylquinazolin-4(3H)-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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